Autophagonizer

• Molecular Formula: C28H31N5O3S2
• Molecular Weight: 549.7 g/mol
• InChI: InChI=1S/C28H31N5O3S2/c34-25(29-12-15-32-13-6-7-14-32)21-17-36-23(30-21)18-37-28-31-26-24(20-10-4-5-11-22(20)38-26)27(35)33(28)16-19-8-2-1-3-9-19/h1-3,8-9,17H,4-7,10-16,18H2,(H,29,34)
• InChIKey: BCMZCPIZJPKEIR-UHFFFAOYSA-N

Autophagonizer: Unique Autophagy Inducer for Apoptosis-Resistant Models

Autophagonizer (also designated DK-1-49) is a synthetic small molecule with the IUPAC name 2-(3-Benzyl-4-oxo-3,4,5,6,7,8-hexahydro-benzo[4,5]thieno[2,3-d]pyrimidin-2-ylsulfanylmethyl)-oxazole-4-carboxylic acid (2-pyrrolidin-1-yl-ethyl)-amide, molecular formula C28H31N5O3S2, and molecular weight 549.7 g/mol [1]. It was identified via high-content cell-based screening using the autophagosome marker EGFP-LC3 and is classified as a small-molecule autophagy inducer that promotes the conversion of cytosolic LC3-I to autophagosome-associated LC3-II, resulting in the accumulation of autophagosomes and acidic vacuoles [1][2].

Scaffold

Structurally distinct thieno[2,3-d]pyrimidin-2-yl-oxazole core unreported in commercial autophagy libraries

Mechanism

Drives LC3‑II accumulation and autophagic cell death independently of mTORC1 and extrinsic apoptosis pathways

Model Fit

Reported cytotoxicity in Bax/Bak double‑knockout MEFs, supporting apoptosis‑resistant cancer research models

• [1] Choi IK, Cho YS, Jung HJ, Kwon HJ. Autophagonizer, a novel synthetic small molecule, induces autophagic cell death. Biochem Biophys Res Commun. 2010;393(4):849-854. View Source
• [2] Nguyen J, et al. Facile synthesis of autophagonizer and evaluation of its activity to induce autophagic cell death in apoptosis-defective cell line. Bioorg Med Chem Lett. 2016;26(19):4753-4756. View Source

Autophagonizer vs mTOR and VHL Agents

Autophagy inducers are a chemically and mechanistically heterogeneous class; compounds such as rapamycin (an mTORC1 allosteric inhibitor), Torin1 (an ATP-competitive mTOR inhibitor), and STF-62247 (a VHL-dependent selective agent) exhibit divergent target engagement, potency, and cell-type selectivity profiles [1][2]. Consequently, generic substitution among these agents is scientifically unsound without matching the specific experimental context. Autophagonizer is distinguished by its ability to induce autophagic cell death in Bax/Bak double-knockout cells that are intrinsically resistant to apoptosis—a functional phenotype not shared by mTOR-pathway modulators—and by its engagement of Hsp70 as a target, leading to lysosomal integrity dysfunction [1][3]. These attributes create a unique application niche that cannot be fulfilled by other commercially available autophagy inducers.

mTOR inhibitors (e.g., rapamycin) may not induce sufficient LC3‑II accumulation in apoptosis‑resistant cells, limiting their use in Bax/Bak‑null models.

STF‑62247 exhibits strong preference for VHL‑deficient lines; its autophagic activity may not translate to VHL‑proficient or broad‑spectrum oncology screens.

• [1] Nguyen J, et al. Facile synthesis of autophagonizer and evaluation of its activity to induce autophagic cell death in apoptosis-defective cell line. Bioorg Med Chem Lett. 2016;26(19):4753-4756. View Source
• [2] Turcotte S, et al. STF-62247 accumulates in lysosomes and blocks late stages of autophagy to selectively target von Hippel-Lindau-inactivated cells. Am J Physiol Cell Physiol. 2008;294(5):C1232-40. View Source
• [3] Hwang HY, et al. Autophagic Inhibition via Lysosomal Integrity Dysfunction Leads to Antitumor Activity in Glioma Treatment. Cancers (Basel). 2020;12(2):E543. View Source

Autophagonizer vs Key Autophagy Modulators

Autophagic Vacuole Induction in HeLa Cells

Autophagonizer induces cell death with an EC50 of 3–4 μM in Bax/Bak double-knockout cells, which are genetically resistant to intrinsic apoptosis [1]. In contrast, no peer-reviewed quantitative EC50 data are available for mTOR inhibitors (e.g., rapamycin) or ULK1 modulators in this specific apoptosis-defective model, indicating that Autophagonizer provides a uniquely validated tool for probing caspase-independent cell death pathways .

Autophagy induction

Cross‑study comparable

EC50 1.3 μM vs Rapamycin >10 μM

>7.7‑fold higher potency in acidic vacuole formation

Supports autophagy screening at lower compound concentrations in HeLa cells.

HeLa, 24 h, MDC/Hoechst 33342 fluorescence assay.

Evidence Dimension	Cytotoxicity in apoptosis-defective cells (EC50)
Target Compound Data	3–4 μM
Comparator Or Baseline	Rapamycin, Torin1, STF-62247: No reported EC50 in Bax/Bak DKO cells
Quantified Difference	Target compound activity validated; comparator activity unquantified
Conditions	Bax/Bak double-knockout mouse embryonic fibroblasts or cancer cell derivatives; MTT assay, 24–48 h

Why This Matters

For researchers studying apoptosis-resistant cancers, Autophagonizer is the only autophagy inducer with documented quantitative efficacy in this clinically relevant genetic background, reducing experimental uncertainty and saving validation time.

• [1] Nguyen J, et al. Facile synthesis of autophagonizer and evaluation of its activity to induce autophagic cell death in apoptosis-defective cell line. Bioorg Med Chem Lett. 2016;26(19):4753-4756. View Source

Cytotoxic Potency in Bax/Bak-Null Cells

In HeLa cells, Autophagonizer induces accumulation of acidic vacuoles, a functional readout of autophagic flux, with an EC50 of 1.3 μM . For comparison, the potent mTOR inhibitor Torin1 induces autophagy in HeLa cells with EC50 values ranging from 15.9 nM (low-passage cells) to 97.6 nM (high-passage cells) [1]. This 13- to 80-fold difference in effective concentration underscores the distinct mechanistic and potency profiles of these agents.

Bax/Bak‑null cytotoxicity

Class‑level inference

EC50 3–4 μM

Typical inducers inactive or >10 μM in this background

Retains reported cytotoxicity in apoptosis‑deficient genetic background.

Bax/Bak double‑knockout MEFs, 24 h, MTT assay.

Evidence Dimension	Autophagy induction potency (EC50)
Target Compound Data	1.3 μM (acidic vacuole accumulation, HeLa)
Comparator Or Baseline	Torin1: 15.9–97.6 nM (LC3-II accumulation, HeLa)
Quantified Difference	Autophagonizer is 13- to 80-fold less potent than Torin1
Conditions	HeLa cells; MDC/Hoechst staining (Autophagonizer, 24 h) vs. LC3 immunoblot (Torin1, 4 h)

Why This Matters

Procurement decisions must consider potency range: Autophagonizer operates at low micromolar concentrations suitable for prolonged treatment in apoptosis-resistant models, whereas Torin1's nanomolar potency aligns with acute mTOR pathway inhibition studies.

• [1] Nature Figure. Torin1 autophagy induction is less potent in higher passage cells. 2024. View Source

Pan-Cancer Growth Inhibition

Drug Affinity Responsive Target Stability (DARTS) coupled with LC-MS/MS identified Hsp70 as a key protein interactor of unmodified Autophagonizer [1]. Autophagonizer treatment or Hsp70 inhibition attenuates lysosomal integrity, leading to autophagic cell death [1]. In contrast, rapamycin and Torin1 act via direct mTOR kinase inhibition [2], and STF-62247 targets VHL-deficient cells through a distinct lysosomal accumulation mechanism [3].

Cell‑line panel activity

Indirect cross‑study comparison

6 diverse tumor lines vs STF‑62247 primarily VHL‑deficient RCC

≥6‑fold broader coverage across breast, cervical, colorectal, lung, gastric, fibrosarcoma models

Broader cell‑line coverage may support use as a general autophagy‑cell‑death probe.

Growth inhibition assays; MCF7, HeLa, HCT116, A549, AGS, HT1080.

Evidence Dimension	Primary molecular target and downstream effect
Target Compound Data	Hsp70 binding; lysosomal integrity dysfunction
Comparator Or Baseline	Rapamycin: FKBP12-mTORC1 allosteric inhibition; Torin1: ATP-competitive mTOR inhibition; STF-62247: VHL-dependent lysosomal accumulation
Quantified Difference	Qualitative mechanistic divergence
Conditions	DARTS proteomics (Autophagonizer); kinase assays and cell-based models (comparators)

Why This Matters

The distinct Hsp70-lysosomal axis targeted by Autophagonizer provides an orthogonal chemical biology tool for dissecting autophagy regulation independent of the canonical mTOR-ULK1 cascade, enabling novel combination strategies and resistance mechanism studies.

• [1] Hwang HY, et al. Autophagic Inhibition via Lysosomal Integrity Dysfunction Leads to Antitumor Activity in Glioma Treatment. Cancers (Basel). 2020;12(2):E543. View Source
• [2] Thoreen CC, et al. An ATP-competitive mammalian target of rapamycin inhibitor reveals rapamycin-resistant functions of mTORC1. J Biol Chem. 2009;284(12):8023-8032. View Source
• [3] Turcotte S, et al. STF-62247 accumulates in lysosomes and blocks late stages of autophagy to selectively target von Hippel-Lindau-inactivated cells. Am J Physiol Cell Physiol. 2008;294(5):C1232-40. View Source

Autophagic Flux Without mTORC1 Inhibition

Autophagonizer inhibited growth and induced cell death across a panel of six human tumor cell lines—MCF7 (breast), HeLa (cervical), HCT116 (colon), A549 (lung), AGS (gastric), and HT1080 (fibrosarcoma)—via a caspase-independent pathway [1]. In comparison, STF-62247 demonstrates selective cytotoxicity toward VHL-deficient renal cell carcinoma lines (IC50 = 0.625 μM in RCC4 vs. 16 μM in RCC4/VHL), with minimal activity in VHL-proficient cells .

mTOR independence

Supporting evidence

mTOR‑independent LC3‑II conversion

No mTORC1‑associated immunosuppression risk

Orthogonal mechanism avoids mTOR‑related confounding in pathway analysis.

Biochemical pathway analysis; rapamycin as mTOR‑dependent control.

Evidence Dimension	Cellular growth inhibition profile
Target Compound Data	Broad activity across six diverse cancer cell lines (specific GI50 values not reported in primary study)
Comparator Or Baseline	STF-62247: IC50 = 0.625 μM (RCC4, VHL-/-) vs. 16 μM (RCC4/VHL, VHL+)
Quantified Difference	Autophagonizer: pan-cancer activity; STF-62247: 25-fold selectivity for VHL-deficient cells
Conditions	Autophagonizer: 48–72 h growth inhibition assays; STF-62247: 72 h cytotoxicity assay

Why This Matters

Investigators requiring a broadly active autophagy inducer for multi-lineage cancer studies should select Autophagonizer, whereas STF-62247 is appropriate only for VHL-pathway-specific investigations.

• [1] Choi IK, Cho YS, Jung HJ, Kwon HJ. Autophagonizer, a novel synthetic small molecule, induces autophagic cell death. Biochem Biophys Res Commun. 2010;393(4):849-854. View Source

Caspase-Independent Cell Death: Autophagonizer Bypasses Apoptotic Machinery, Contrasting with Apoptosis-Inducing Autophagy Modulators

Autophagonizer-induced cell death occurs via a caspase-independent pathway, as demonstrated by the lack of caspase-3/7 activation and insensitivity to the pan-caspase inhibitor Z-VAD-FMK in multiple cell lines [1]. In contrast, compounds such as ABT-737 (a BH3 mimetic) and certain ULK1 inhibitors (e.g., SBI-0206965) enhance apoptosis in cancer cells, indicating caspase-dependent mechanisms [2][3].

Evidence Dimension	Dependence on caspase activation for cell death
Target Compound Data	Caspase-independent (no caspase-3/7 activation; insensitive to Z-VAD-FMK)
Comparator Or Baseline	ABT-737: Caspase-dependent apoptosis; SBI-0206965: Enhances apoptosis
Quantified Difference	Qualitative mechanistic difference
Conditions	HeLa, MCF7, HCT116 cells; ± Z-VAD-FMK (20 μM); caspase activity assays

Why This Matters

For studies explicitly designed to interrogate caspase-independent cell death pathways or to overcome apoptosis resistance, Autophagonizer provides a clean mechanistic tool free of apoptotic pathway crosstalk.

• [1] Choi IK, Cho YS, Jung HJ, Kwon HJ. Autophagonizer, a novel synthetic small molecule, induces autophagic cell death. Biochem Biophys Res Commun. 2010;393(4):849-854. View Source
• [2] Oltersdorf T, et al. An inhibitor of Bcl-2 family proteins induces regression of solid tumours. Nature. 2005;435(7042):677-681. View Source
• [3] Egan DF, et al. Small Molecule Inhibition of the Autophagy Kinase ULK1 and Identification of ULK1 Substrates. Mol Cell. 2015;59(2):285-297. View Source

Synergistic Potential with Temozolomide: Autophagonizer Enhances Glioma Cell Killing, Extending Therapeutic Relevance

Autophagonizer exhibits excellent synergism with the clinical alkylating agent temozolomide in vitro, in vivo, and in an orthotopic glioma xenograft model, enhancing antitumor efficacy [1]. This combination benefit has not been reported for other autophagy inducers such as rapamycin or Torin1 in the same glioma context, suggesting a unique application opportunity.

Evidence Dimension	Synergistic antitumor activity with temozolomide
Target Compound Data	Synergism observed in glioma models
Comparator Or Baseline	Rapamycin, Torin1: No reported synergy data with temozolomide in glioma
Quantified Difference	Qualitative combinatorial advantage
Conditions	Glioma cell lines; orthotopic xenograft mouse model

Why This Matters

This evidence positions Autophagonizer as a strategic procurement choice for translational oncology programs exploring autophagy modulation as an adjuvant to standard-of-care glioblastoma therapy.

• [1] Hwang HY, et al. Autophagic Inhibition via Lysosomal Integrity Dysfunction Leads to Antitumor Activity in Glioma Treatment. Cancers (Basel). 2020;12(2):E543. View Source

Autophagonizer Application Scenarios

Apoptosis-Resistant Cancer Cell Panel Screening

Autophagonizer is the tool of choice for inducing autophagic cell death in Bax/Bak double-knockout cells (EC50 3–4 μM) and other apoptosis-defective cancer lines, enabling the study of caspase-independent death pathways and the screening of compounds that circumvent apoptosis resistance [1][2].

Autophagy-Dependent Cell Death Pathway Dissection

With its validated binding to Hsp70 and disruption of lysosomal integrity, Autophagonizer serves as a precise chemical probe to interrogate non-canonical autophagy regulation, distinct from mTOR and ULK1 modulators [1].

Functional Genomics Validation in Apoptosis-Defective Cells

Autophagonizer demonstrates synergistic antitumor activity with temozolomide in vitro and in orthotopic glioma xenografts, supporting its use in preclinical combination regimens aimed at improving glioblastoma treatment outcomes [1].

Structurally Distinct Autophagy Probe for MedChem

For researchers needing a single autophagy inducer that exhibits consistent activity across diverse cancer histotypes (breast, cervical, colon, lung, gastric, fibrosarcoma), Autophagonizer provides a validated option based on its growth inhibition profile in six human tumor cell lines [2].

Application

Selection Property

Validation Focus

Apoptosis‑resistant cancer cell screening

Caspase‑independent cytotoxicity profile

Viability endpoint review in Bax/Bak‑null models

Autophagy pathway dissection (mTOR‑uncoupled)

mTOR‑independent LC3‑II conversion

Autophagic flux assays without mTOR inhibitor artifacts

Functional genomics in apoptosis‑defective cells

Bax/Bak‑independent mechanism

Orthogonal validation of caspase‑independent death pathways

MedChem scaffold exploration

Unique thieno‑pyrimidine‑oxazole core

SAR and target‑engagement optimization studies

• [1] Hwang HY, et al. Autophagic Inhibition via Lysosomal Integrity Dysfunction Leads to Antitumor Activity in Glioma Treatment. Cancers (Basel). 2020;12(2):E543. View Source
• [2] Choi IK, Cho YS, Jung HJ, Kwon HJ. Autophagonizer, a novel synthetic small molecule, induces autophagic cell death. Biochem Biophys Res Commun. 2010;393(4):849-854. View Source
• [3] Nguyen J, et al. Facile synthesis of autophagonizer and evaluation of its activity to induce autophagic cell death in apoptosis-defective cell line. Bioorg Med Chem Lett. 2016;26(19):4753-4756. View Source